Cas no 881190-34-7 (3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid)

• Product Name: 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid
• CAS No: 881190-34-7
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• MDL: MFCD11519318
• CID: 2620001
• PubChem ID: 57363116
• Update Time: 2025-10-31

3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propanoic acid
• 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid
• UBWCGDNNLZBGHQ-UHFFFAOYSA-N
• 3-(3-Methoxy-5-(trifluoromethyl)phenyl)propanoicacid
• CS-0326130
• SCHEMBL14441580
• 3-(3-Methoxy-5-(trifluoromethyl)phenyl)propanoic acid
• AKOS015956797
• 881190-34-7
• JS-4818
• A1-18090
• MFCD11519318
• 3-[3-Methoxy-5-(trifluoromethyl)-phenyl]propionic acid

• MDL： MFCD11519318
• Inchi： 1S/C11H11F3O3/c1-17-9-5-7(2-3-10(15)16)4-8(6-9)11(12,13)14/h4-6H,2-3H2,1H3,(H,15,16)
• InChI Key： UBWCGDNNLZBGHQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)CCC(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 312.0±42.0 °C at 760 mmHg
• Flash Point: 142.5±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid

Professional Introduction to 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic Acid (CAS No. 881190-34-7)

3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid is a specialized organic compound with the CAS number 881190-34-7. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of both methoxy and trifluoromethyl substituents on the phenyl ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The chemical structure of 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid consists of a propionic acid moiety attached to a phenyl ring that is substituted at the 3-position with a methoxy group and at the 5-position with a trifluoromethyl group. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of fluorinated aromatic compounds. The methoxy and trifluoromethyl groups in 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid contribute to its potential as an intermediate in the synthesis of various pharmacologically active molecules. These groups can influence both the pharmacokinetic and pharmacodynamic profiles of derived compounds, making them attractive for further exploration.

One of the most compelling aspects of this compound is its utility in the development of targeted therapies. The specific arrangement of substituents on the phenyl ring allows for selective interaction with biological receptors and enzymes. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in inflammatory pathways. This makes 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid a valuable candidate for further investigation in the context of anti-inflammatory drug development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced binding affinity and metabolic stability. The trifluoromethyl group, in particular, has been extensively studied for its ability to improve the pharmacological properties of drug candidates. By incorporating this group into the molecular framework, researchers can potentially enhance the efficacy and duration of action of therapeutic agents. This has led to numerous patents and clinical trials involving fluorinated derivatives.

Recent advancements in computational chemistry have also facilitated the design and optimization of compounds like 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid. Molecular modeling techniques allow researchers to predict how different substituents will affect the biological activity of a compound. This approach has been particularly useful in identifying lead compounds for further development. The combination of experimental data and computational predictions provides a powerful tool for drug discovery.

In addition to its potential in anti-inflammatory applications, 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid has shown promise in other therapeutic areas. For example, preliminary studies suggest that it may have neuroprotective properties, making it relevant for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is also an important consideration, as many neurological disorders require targeted delivery systems.

The synthesis of 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents onto the phenyl ring. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The safety profile of 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity, irritation potential, and other safety parameters to ensure that it can be handled safely in both laboratory and industrial settings. These evaluations are essential for determining its suitability for further clinical development.

The regulatory landscape for new pharmaceutical agents continues to evolve, with increasing emphasis on sustainability and environmental responsibility. The production processes for compounds like 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid are being optimized to minimize waste and reduce environmental impact. Green chemistry principles are being incorporated into synthetic routes to ensure that drug development is both effective and sustainable.

In conclusion, 3-[3-Methoxy-5-(trifluoromethyl)phenyl]propionic acid (CAS No. 881190-34-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its utility as an intermediate in drug synthesis, along with its promising applications in various therapeutic areas, underscores its importance as a research chemical. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.